Cas no 172515-05-8 (N~1~,N~1~,N~2~,N~2~-Tetrakis[2-(phenylsulfanyl)ethyl]ethane-1,2-diamine)

• Product Name: N~1~,N~1~,N~2~,N~2~-Tetrakis[2-(phenylsulfanyl)ethyl]ethane-1,2-diamine
• CAS No: 172515-05-8
• MF: C₃₄H₄₀N₂S₄
• MW: 604.954803466797
• CID: 2782094
• Update Time: 2023-08-07

N~1~,N~1~,N~2~,N~2~-Tetrakis[2-(phenylsulfanyl)ethyl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-Tetra(2-phenylthioethyl)ethylenediamine
• N~1~,N~1~,N~2~,N~2~-Tetrakis[2-(phenylsulfanyl)ethyl]ethane-1,2-diamine

• Inchi： 1S/C34H40N2S4/c1-5-13-31(14-6-1)37-27-23-35(24-28-38-32-15-7-2-8-16-32)21-22-36(25-29-39-33-17-9-3-10-18-33)26-30-40-34-19-11-4-12-20-34/h1-20H,21-30H2
• InChI Key： DWSOHBUPEKABHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCN(CCSC1C=CC=CC=1)CCN(CCSC1C=CC=CC=1)CCSC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 19
• Complexity: 499
• XLogP3: 9.1
• Topological Polar Surface Area: 108